Cas no 55114-30-2 (Propanedioic acid, methyl(phenylmethyl)-, diethyl ester)

Propanedioic acid, methyl(phenylmethyl)-, diethyl ester structure
55114-30-2 structure
Product Name:Propanedioic acid, methyl(phenylmethyl)-, diethyl ester
CAS No:55114-30-2
MF:C15H20O4
MW:264.316905021667
CID:352807
PubChem ID:3329123
Update Time:2025-04-19

Propanedioic acid, methyl(phenylmethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, methyl(phenylmethyl)-, diethyl ester
    • diethyl 2-benzyl-2-methylpropanedioate
    • XVKFESUTLASBKM-UHFFFAOYSA-N
    • DTXSID20391508
    • AKOS024322904
    • Diethyl 2-benzyl-2-methylmalonate
    • SCHEMBL8710582
    • 55114-30-2
    • 2-BENZYL-2-METHYL-MALONIC ACID DIETHYL ESTER
    • Inchi: 1S/C15H20O4/c1-4-18-13(16)15(3,14(17)19-5-2)11-12-9-7-6-8-10-12/h6-10H,4-5,11H2,1-3H3
    • InChI Key: XVKFESUTLASBKM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(C)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 264.1362
  • Monoisotopic Mass: 264.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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